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Compound of Interest

Compound Name: 4-Bromo-2,3-dimethylaniline

Cat. No.: B1292490

An In-depth Technical Guide to the Safety and Handling of 4-Bromo-2,3-dimethylaniline
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions, handling
procedures, and emergency responses related to 4-Bromo-2,3-dimethylaniline (CAS No.
22364-25-6). Adherence to these guidelines is critical to ensure a safe laboratory environment.

Hazard Identification and Classification

4-Bromo-2,3-dimethylaniline is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact. The compound is an irritant to the
skin, eyes, and respiratory system.[1]

Table 1: GHS Hazard Classification

Category Classification Hazard Statement

H315: Causes skin

Skin Irritation Category 2 T
irritation[1]

o H319: Causes serious eye
Eye Irritation Category 2

irritation[1]
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| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory
irritation[1] |

The Globally Harmonized System (GHS) designates the Exclamation Mark pictogram for this
chemical, with the signal word "Warning".[1]

Precautionary Measures

A systematic approach to handling, storage, and disposal is essential to minimize risk. The
following precautionary statements outline the required safety measures.

Table 2: GHS Precautionary Statements
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Type Code Statement

Avoid breathing

Prevention P261 dust/fumel/gas/mist/ivapour
slspray.[1]
Wash hands and exposed skin
P264 _
thoroughly after handling.[1]
Use only outdoors or in a well-
pP271 _
ventilated area.[1]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[1]
IF ON SKIN: Wash with plenty
Response P302 + P352

of water.[1]

IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[1]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Get medical help if you feel

P319

unwell.[1]

If skin irritation occurs: Get
P332 + P317 )

medical help.[1]

Take off contaminated clothing
P362 + P364 _

and wash it before reuse.[1]

Store in a well-ventilated

Storage P403 + P233 place. Keep container tightly

closed.[1]
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Type Code Statement

P405 Store locked up.[1]

| Disposal | P501 | Dispose of contents/container to an approved waste disposal plant in

accordance with local regulations.[1] |

Emergency Procedures and First Aid

Immediate and appropriate first aid is crucial in the event of exposure. The following workflow

outlines the necessary steps.

Immediate Actions

Exposure Event
Move to fresh air.
Provide oxygen or

W artificial respiration if needed. If breathing is difficult
Remove contaminated clothing.
Wizeiin shitn il soap If irritation persists
and plenty of water. P
Rinse cautiously with water
for at least 15 minutes.
Remove contact lenses.

@ Immediately
Rinse mouth with water.

Do NOT induce vomiting.

Medical Attention

Consult a Doctor
or Poison Control Center

Click to download full resolution via product page

Caption: First Aid Response Workflow for 4-Bromo-2,3-dimethylaniline Exposure.
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Detailed First Aid Protocols

Inhalation: Move the victim to an area with fresh air. If breathing is difficult, administer
oxygen. If the victim is not breathing, provide artificial respiration, avoiding mouth-to-mouth
resuscitation if the chemical was ingested or inhaled. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area
thoroughly with soap and plenty of water. Consult a doctor if irritation develops or persists.[1]

Eye Contact: Flush eyes with pure water for a minimum of 15 minutes, holding the eyelids
open. Remove contact lenses if it is safe to do so. Seek immediate medical attention.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or a Poison Control Center immediately.[1]

Handling and Storage Protocols
Safe Handling

Proper handling techniques are essential to prevent exposure.

Ventilation: Always handle the compound in a well-ventilated area, preferably within a
chemical fume hood.[1]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.0.[1]

Hygiene Practices: Avoid contact with skin and eyes. Do not breathe dust or aerosols. Wash
hands thoroughly after handling. Prevent fire caused by electrostatic discharge. Use non-
sparking tools.[1]

Storage Conditions

Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated
place.[1]

Security: The storage area should be locked to restrict access.[1]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
strong acids, and metals.
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Personal Protective Equipment (PPE)

The selection and use of PPE are critical for preventing exposure. The following diagram
illustrates the required PPE based on the handling procedure.

Required Personal Protective Equipment (PPE)

Primary Control: |
Work in a Fume Hood

If needed

A4 \i A4

Eye/Face Protection: Hand Protection: Body Protection:
Tightly fitting safety goggles Chemical resistant gloves (EN 374). Impervious clothing.
with side-shields (EN 166/NIOSH) Inspect before use. Laboratory coat.

Respiratory Protection:

Required if dust is generated
or ventilation is inadequate.

Click to download full resolution via product page
Caption: Personal Protective Equipment (PPE) for Handling 4-Bromo-2,3-dimethylaniline.

* Eye/Face Protection: Wear tightly fitting safety goggles with side shields that conform to EN
166 (EU) or NIOSH (US) standards.[1]

» Skin Protection: Handle with chemical-impermeable gloves that satisfy EU Directive
89/686/EEC and the EN 374 standard. Wear impervious, flame-resistant clothing and a lab
coat.[1]
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+ Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[1]

Accidental Release and Firefighting
Spill Response Protocol

In the event of a spill, a coordinated response is necessary to contain and clean the material
safely.

Spill Response Workflow

Evacuate non-essential personnel.

Keep upwind of spill.

Ensure adequate ventilation.

\ 4

Remove all sources of ignition.

Wear appropriate PPE
(respirator, gloves, goggles,
protective clothing).

Prevent further leakage.
Do not allow entry into drains.

Collect spill with spark-proof tools.
Place in a suitable, closed
container for disposal.

Dispose of waste according to
local and national regulations.

Click to download full resolution via product page

Caption: Step-by-step protocol for managing a 4-Bromo-2,3-dimethylaniline spill.
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e Personal Precautions: Avoid dust formation and contact with the material. Use the prescribed
personal protective equipment. Ensure adequate ventilation and remove all ignition sources.

[1]
o Environmental Precautions: Prevent the chemical from entering drains or the environment.[1]

o Containment and Cleanup: Use spark-proof tools and explosion-proof equipment. Collect the
material and place it in suitable, closed containers for disposal.[1]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish fires.[1]

o Specific Hazards: No specific data is available, but combustion may produce hazardous
gases.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Physical and Chemical Properties

Understanding the physical and chemical properties is fundamental to the safe handling of this
compound.

Table 3: Physical and Chemical Properties of 4-Bromo-2,3-dimethylaniline
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Property Value

Molecular Formula CsHi10BrN[1]
Molecular Weight 200.08 g/mol [1]
CAS Number 22364-25-6[1]
Flash Point 114.4 °C[1]
Auto-ignition Temperature No data available[1]
pH No data available[1]
Decomposition Temperature No data available[1]

| Kinematic Viscosity | No data available[1] |

Disclaimer: This guide is intended for informational purposes for trained professionals. It is not
a substitute for a comprehensive risk assessment. Always refer to the most current Safety Data
Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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